2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide

• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-2-propylsulfanylbenzamide
• InChI: InChI=1S/C15H21NO2S/c1-2-10-19-14-8-4-3-7-13(14)15(17)16-11-12-6-5-9-18-12/h3-4,7-8,12H,2,5-6,9-11H2,1H3,(H,16,17)
• InChI Key: BPHUYSPLVFUCHM-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=CC=CC=C1C(=O)NCC2CCCO2

Description

2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide is an organic compound that features a benzamide core with a propylsulfanyl group and a tetrahydrofuran-2-ylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide typically involves multiple steps:

Formation of the Tetrahydrofuran-2-ylmethyl Intermediate: This can be achieved through the ring opening of tetrahydrofuran derivatives, followed by functionalization reactions.

Introduction of the Propylsulfanyl Group: This step involves the substitution of a suitable leaving group with a propylsulfanyl moiety.

Coupling with Benzamide: The final step involves coupling the intermediate with benzamide under appropriate conditions, such as using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the above synthetic routes for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The propylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The benzamide core can be reduced to form corresponding amines.

Substitution: The tetrahydrofuran-2-ylmethyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium tert-butoxide.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, amines, and various substituted derivatives .

Scientific Research Applications

2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide involves its interaction with specific molecular targets. The propylsulfanyl group can interact with thiol groups in proteins, while the benzamide core can form hydrogen bonds with various biological molecules . These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-(methylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide: Similar structure but with a methylsulfanyl group instead of a propylsulfanyl group.

2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)aniline: Similar structure but with an aniline core instead of a benzamide core.

Uniqueness

2-(propylsulfanyl)-N-(tetrahydrofuran-2-ylmethyl)benzamide is unique due to the combination of its propylsulfanyl group and tetrahydrofuran-2-ylmethyl substituent, which confer specific chemical and biological properties .